![molecular formula C3H3NO2S B1645618 [(Methoxycarbonyl)thio] cyanide](/img/structure/B1645618.png)
[(Methoxycarbonyl)thio] cyanide
Description
This compound combines the reactivity of cyanide with the steric and electronic effects of the methoxycarbonylthio substituent. Cyanide derivatives are widely studied for their toxicity, regulatory requirements, and applications in pharmaceuticals and agrochemicals .
Properties
Molecular Formula |
C3H3NO2S |
|---|---|
Molecular Weight |
117.13 g/mol |
IUPAC Name |
methyl thiocyanatoformate |
InChI |
InChI=1S/C3H3NO2S/c1-6-3(5)7-2-4/h1H3 |
InChI Key |
LPGKEDPOWNKBJX-UHFFFAOYSA-N |
SMILES |
COC(=O)SC#N |
Canonical SMILES |
COC(=O)SC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
- [(Methoxycarbonyl)thio] Cyanide : Contains a cyanide group (-CN) bonded to a sulfur atom modified by a methoxycarbonyl group (-COOCH₃). This structure may enhance stability or alter reactivity compared to simpler thiocyanates.
- Methyl Thiocyanate (CH₃SCN) : A simple thiocyanate with a methyl group directly attached to sulfur (CAS 6317-18-6; MW 130.18 g/mol). Used as a fungicide and intermediate in organic synthesis .
- 4-Methyl Thio Benzyl Cyanide (C₇H₇SCN) : Aromatic thiocyanate with a benzyl group (CAS 38746-92-8). Intermediate for the drug Sulindac, highlighting pharmaceutical relevance .
- Potassium Cyanide (KCN): Inorganic cyanide with high acute toxicity; regulated under strict safety protocols .
Analytical Detection Methods
- Cyanide Derivatives : Detected via fluorescence assays, König reaction, or ICP-MS. For example, thiocyanates are distinguishable from cyanides using chromatographic separation .
- Regulatory Reporting : Metal cyanides (e.g., CdCN) require dual reporting for metal and cyanide components, while organic cyanides are reported as whole compounds .
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